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Compound of Interest

Compound Name: 6-Benzylaminopurine-d5

Cat. No.: B12421717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on 6-Benzylaminopurine-d5, a

deuterated analog of the synthetic cytokinin 6-Benzylaminopurine (6-BAP). This guide is

intended to assist researchers, scientists, and drug development professionals in sourcing and

effectively utilizing this stable isotope-labeled compound for quantitative analysis and as a

tracer in various research applications.

Commercial Suppliers and Product Specifications
6-Benzylaminopurine-d5 is available from a limited number of specialized chemical suppliers.

The primary application of this deuterated compound is as an internal standard in quantitative

mass spectrometry-based analyses, such as liquid chromatography-mass spectrometry (LC-

MS) and gas chromatography-mass spectrometry (GC-MS).[1] When selecting a supplier, it is

crucial to consider the chemical purity and, most importantly, the isotopic enrichment of the

product.

Below is a summary of a known commercial supplier and their typical product specifications.

Researchers are encouraged to request a certificate of analysis (CoA) from any supplier to

obtain batch-specific data.
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Supplier
Product
Name

CAS
Number

Chemical
Purity

Isotopic
Enrichment

Available
Quantities

MedChemEx

press

6-

Benzylamino

purine-d5

2322358-20-

1
≥98.0%

Not specified

on datasheet

1 mg, 5 mg,

10 mg

Note: Isotopic enrichment is a critical parameter that defines the percentage of the deuterated

isotope in the compound. Higher isotopic enrichment leads to a more accurate quantification.

While not always explicitly stated on product datasheets, this information can often be found on

the certificate of analysis or by contacting the supplier's technical support.

Physicochemical Properties
Property Value

Molecular Formula C₁₂H₆D₅N₅

Molecular Weight 230.28 g/mol [1]

Appearance White to off-white solid

Storage

Store at -20°C for long-term stability. Stock

solutions can be stored at -80°C for up to 6

months or -20°C for up to 1 month.[1]

Applications in Research
The primary utility of 6-Benzylaminopurine-d5 lies in its application as an internal standard for

the accurate quantification of its non-deuterated counterpart, 6-Benzylaminopurine, in various

biological matrices.[1] As a synthetic cytokinin, 6-BAP plays a significant role in plant growth

and development, and its precise quantification is essential in agricultural and botanical

research.[2][3][4][5]

The use of a deuterated internal standard is the gold standard in quantitative mass

spectrometry because it co-elutes with the analyte of interest and experiences similar ionization

efficiency and matrix effects, thus correcting for variations during sample preparation and

analysis.
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Experimental Protocols
Preparation of 6-Benzylaminopurine-d5 Internal
Standard Stock Solution
A precise and accurate stock solution is fundamental for reliable quantification. The following is

a general protocol for the preparation of a 6-Benzylaminopurine-d5 internal standard stock

solution.

Materials:

6-Benzylaminopurine-d5 solid

LC-MS grade methanol or DMSO

Calibrated analytical balance

Volumetric flasks (Class A)

Micropipettes

Procedure:

Accurately weigh a precise amount of 6-Benzylaminopurine-d5 (e.g., 1 mg) using a

calibrated analytical balance.

Quantitatively transfer the weighed solid to a volumetric flask of appropriate size (e.g., 10

mL).

Dissolve the solid in a small amount of the chosen solvent (methanol is commonly used for

LC-MS applications). Ensure complete dissolution, using sonication if necessary.

Bring the solution to the final volume with the solvent.

Cap the flask and invert it several times to ensure homogeneity.

This will be your primary stock solution (e.g., 100 µg/mL).
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Prepare working solutions by performing serial dilutions of the primary stock solution with the

appropriate solvent to achieve the desired concentration for spiking into samples.

Store all stock and working solutions in amber vials at -20°C or -80°C to prevent

degradation.

General Protocol for Quantification of 6-
Benzylaminopurine in Plant Tissues using LC-MS/MS
with 6-Benzylaminopurine-d5 Internal Standard
This protocol outlines a general workflow for the extraction and quantification of 6-BAP from a

plant matrix. Optimization of extraction and chromatographic conditions may be required for

different sample types.

1. Sample Preparation and Extraction:

Homogenize a known weight of the plant tissue sample (e.g., 100 mg) in liquid nitrogen.

Add a known amount of the 6-Benzylaminopurine-d5 internal standard working solution to

the homogenized sample. The amount should be comparable to the expected concentration

of the endogenous 6-BAP.

Extract the cytokinins using a suitable extraction solvent, such as a mixture of methanol,

water, and formic acid.

Centrifuge the sample to pellet the solid debris.

Collect the supernatant and, if necessary, perform a solid-phase extraction (SPE) cleanup to

remove interfering matrix components.

Evaporate the solvent and reconstitute the sample in a solvent compatible with the LC-MS

mobile phase.

2. LC-MS/MS Analysis:

Liquid Chromatography (LC):
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Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol

with 0.1% formic acid (B) is typical.

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray ionization (ESI) in positive ion mode.

Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity.

MRM Transitions:

6-Benzylaminopurine (Analyte): Monitor the transition from the precursor ion (M+H)⁺ to

a specific product ion.

6-Benzylaminopurine-d5 (Internal Standard): Monitor the transition from its deuterated

precursor ion (M+H)⁺ to its corresponding product ion. The precursor ion will have a

mass-to-charge ratio (m/z) that is 5 units higher than the non-deuterated analyte.

3. Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Generate a calibration curve using known concentrations of 6-Benzylaminopurine standard

solutions spiked with a constant concentration of the 6-Benzylaminopurine-d5 internal

standard.

Determine the concentration of 6-Benzylaminopurine in the sample by interpolating the area

ratio from the calibration curve.
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Signaling Pathway
6-Benzylaminopurine, as a synthetic cytokinin, is involved in the cytokinin signaling pathway,

which is a multi-step phosphorelay system.[2] This pathway is crucial for regulating various

aspects of plant growth and development, including cell division and differentiation.[6][7]

Below is a diagram illustrating the general cytokinin signaling pathway, where 6-BAP would act

as the signaling molecule.
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Cytokinin signaling pathway initiated by 6-Benzylaminopurine.

Workflow for LC-MS/MS Quantification

The following diagram outlines the typical workflow for the quantitative analysis of 6-

Benzylaminopurine using its deuterated internal standard.
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Workflow for 6-BAP quantification using a deuterated standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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